Cas no 6951-25-3 (1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]-)
1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]- is a specialized organic compound featuring a piperazine core with dual urea-linked 4-methylphenyl substituents. This structure imparts potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of urea and amide functional groups enhances hydrogen-bonding capacity, which may improve binding affinity in target interactions. Its symmetrical design and aromatic substitutions suggest applications in drug discovery, such as kinase inhibitors or receptor modulators. The compound's well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for structure-activity relationship studies. Suitable for controlled reactions, it offers synthetic flexibility in pharmaceutical R&D.
6951-25-3 structure
Product Name:1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]-
CAS No:6951-25-3
MF:C22H29N5O2
MW:395.49796462059
MDL:MFCD04154203
CID:523738
PubChem ID:244120
Update Time:2025-06-09
1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]-
- N-(4-methylphenyl)-4-[2-[(4-methylphenyl)carbamoylamino]ethyl]piperazi ne-1-carboxamide
- AC1L6D0F
- AC1Q5KKH
- AR-1J9321
- HMS2893M09
- MolPort-004-100-877
- n-(4-methylphenyl)-4-(2-{[(4-methylphenyl)carbamoyl]amino}ethyl)piperazine-1-carboxamide
- NCIOpen2_007308
- NSC54696
- CS-0293529
- N-(4-methylphenyl)-4-[2-[(4-methylphenyl)carbamoylamino]ethyl]piperazine-1-carboxamide
- DTXSID80288203
- Z44591990
- CHEMBL1895526
- SMR000591336
- AKOS001133382
- N-(4-METHYLPHENYL)(4-(2-(((4-METHYLPHENYL)AMINO)CARBONYLAMINO)ETHYL)PIPERAZINYL)FORMAMIDE
- NSC-54696
- MS-9942
- MLS001175660
- SR-01000072105-1
- SR-01000072105
- n-(P-tolyl)-4-(2-(3-(p-tolyl)ureido)ethyl)piperazine-1-carboxamide
- 6951-25-3
- MFCD04154203
-
- MDL: MFCD04154203
- Inchi: 1S/C22H29N5O2/c1-17-3-7-19(8-4-17)24-21(28)23-11-12-26-13-15-27(16-14-26)22(29)25-20-9-5-18(2)6-10-20/h3-10H,11-16H2,1-2H3,(H,25,29)(H2,23,24,28)
- InChI Key: NHJBAPXWMLJWCN-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC(C)=CC=1)N1CCN(CCNC(NC2C=CC(C)=CC=2)=O)CC1
Computed Properties
- Exact Mass: 395.23237
- Monoisotopic Mass: 395.232
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 608.2°C at 760 mmHg
- Flash Point: 321.6°C
- Refractive Index: 1.634
- PSA: 76.71
1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164456-1 g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide |
6951-25-3 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB164456-5 g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide |
6951-25-3 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB164456-10 g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide |
6951-25-3 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364199-50mg |
n-(P-tolyl)-4-(2-(3-(p-tolyl)ureido)ethyl)piperazine-1-carboxamide |
6951-25-3 | 98% | 50mg |
¥1327.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1364199-100mg |
n-(P-tolyl)-4-(2-(3-(p-tolyl)ureido)ethyl)piperazine-1-carboxamide |
6951-25-3 | 98% | 100mg |
¥2214.00 | 2024-05-03 | |
| abcr | AB164456-1g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide; . |
6951-25-3 | 1g |
€211.30 | 2024-06-10 | ||
| abcr | AB164456-5g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide; . |
6951-25-3 | 5g |
€377.50 | 2024-06-10 | ||
| abcr | AB164456-10g |
N-(4-Methylphenyl)(4-(2-(((4-methylphenyl)amino)carbonylamino)ethyl)piperazinyl)formamide; . |
6951-25-3 | 10g |
€482.50 | 2024-06-10 |
1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
6951-25-3 (1-Piperazinecarboxamide,N-(4-methylphenyl)-4-[2-[[[(4-methylphenyl)amino]carbonyl]amino]ethyl]-) Related Products
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